Cas no 1207557-48-9 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine)

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine is a boronic ester derivative of pyrazolo[1,5-a]pyridine, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and handling, making it suitable for Suzuki-Miyaura couplings and other palladium-catalyzed transformations. The pyrazolo[1,5-a]pyridine scaffold contributes to its utility in pharmaceutical and agrochemical research, particularly in constructing heterocyclic frameworks. This compound exhibits improved solubility and reactivity compared to analogous boronic acids, facilitating efficient functionalization under mild conditions. Its structural features make it valuable for designing bioactive molecules and advanced materials. Proper storage under inert conditions is recommended to maintain stability.

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine structure

1207557-48-9 structure

Product Name:3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine

CAS No:1207557-48-9

MF:C₁₃H₁₇BN₂O₂

MW:244.097283124924

MDL:MFCD09997878

CID:1032414

PubChem ID:58385948

Update Time:2025-05-19

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine
- Pyrazolo[1,5-a]pyridin-3-yl-boronic acid pinacol ester
- Pyrazolo[1,5-a]pyridin-3-yl-boronic?acid?pinacol?ester
- Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester
- 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine
- 1207557-48-9
- J-004394
- Z2044807225
- AMY18444
- DA-14426
- JAJULIZEUUBTGU-UHFFFAOYSA-N
- EN300-1165534
- Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester, AldrichCPR
- AKOS016011118
- CS-0051656
- A857581
- AS-42275
- SY103717
- MFCD09997878
- C13H17BN2O2
- Pyrazolo[1,5-a]pyridin-3-ylboronic acid pinacol ester
- DTXSID60729169
- AB55807
- SCHEMBL1356211
- MDL： MFCD09997878
- Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-9-15-16-8-6-5-7-11(10)16/h5-9H,1-4H3
- InChI Key： JAJULIZEUUBTGU-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN3C=CC=CC3=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 244.13800
Monoisotopic Mass: 244.1383080g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.8Å²

Experimental Properties

PSA: 35.76000
LogP: 1.63350

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-1g	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	1g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-5g	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	5g	23490.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-500mg	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	500mg	3383.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-250mg	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	250mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-100mg	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	100mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0224P-50mg	Pyrazolo[1,5-a]pyridine-3-boronic acid pinacol ester	1207557-48-9	96%	50mg	1161.82CNY	2021-05-07
Chemenu	CM131015-100mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine	1207557-48-9	95+%	100mg	$211	2021-08-05
Chemenu	CM131015-250mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine	1207557-48-9	95+%	250mg	$433	2021-08-05
Ambeed	A321420-50mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine	1207557-48-9	97%	50mg	$25.0	2024-04-25
Ambeed	A321420-100mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine	1207557-48-9	97%	100mg	$33.0	2024-04-25

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Production Method

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Related Literature

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Cas no 1207557-48-9 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine)

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Pricemore >>

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Production Method

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine Related Literature

Related Categories

1207557-48-9 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyridine) Related Products